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Compound of Interest

Compound Name: D-Glucose (3-13C)

Cat. No.: B15569843 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

laboratory reagents is paramount to ensure both personal safety and the integrity of

experimental results. This guide provides essential, immediate safety and logistical information

for the handling and disposal of D-Glucose (3-13C), a non-hazardous, stable isotope-labeled

compound.

Personal Protective Equipment (PPE)
While D-Glucose (3-13C) is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is crucial to minimize exposure and prevent contamination.[1][2] The

recommended personal protective equipment is summarized below.
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PPE Category Recommended Equipment Rationale

Eye Protection
Safety glasses with side

shields

Protects eyes from potential

splashes or airborne dust

particles.[3][4]

Hand Protection Powder-free nitrile gloves

Prevents contamination of the

sample and protects the user

from direct contact.[5][6]

Change gloves frequently,

especially after touching any

surface outside the clean

workspace.[5]

Body Protection Laboratory coat

Protects skin and clothing from

spills.[6] A clean lab coat is

recommended to avoid sample

contamination.[5]

Footwear Closed-toe shoes
Prevents injuries from spills or

dropped equipment.[7][8]

Operational Plan: Step-by-Step Handling Protocol
A clear, step-by-step operational plan is essential for the safe and consistent handling of

chemical compounds.[3] The following protocol is designed to prevent contamination and

ensure accurate results when working with D-Glucose (3-13C).

Preparation
Work Area: To prevent contamination, thoroughly clean a laminar flow hood or a designated

bench space with 70% ethanol and water.[5] Ensure the area is uncluttered.[3]

Documentation: Verify that the Safety Data Sheet (SDS) is readily accessible.[3]

Equipment: Have all necessary equipment, such as spatulas, weighing paper or anti-static

weighing dishes, and containers, clean and readily available.[7]
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Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above.[3]

Weighing and Aliquoting
Ventilation: Perform weighing operations in a well-ventilated area, such as a chemical fume

hood, to minimize the potential for dust inhalation.[7]

Handling: Use a clean spatula to handle the powder.[3] Handle the compound gently to avoid

the creation of airborne dust.[7]

Container: Keep the main container tightly closed when not in use.[3]

Dissolving
Procedure: When preparing solutions, add the solvent to the weighed D-Glucose (3-13C)
slowly to prevent splashing.[7]

Agitation: If sonication or vortexing is required to aid dissolution, ensure the container is

properly sealed.[3][7]

Post-Handling
Cleaning: Clean the work area and any equipment used.[3]

Glove Disposal: Remove and dispose of gloves properly.[3]

Hygiene: Wash hands thoroughly with soap and water after handling the compound.[3]

Storage
Conditions: Store D-Glucose (3-13C) at room temperature in a tightly sealed container,

protected from light and moisture.[7][9]

Disposal Plan: Waste Management Protocol
Proper disposal of D-Glucose (3-13C) and any contaminated materials is essential to comply

with regulations and prevent environmental release.[7] As a stable isotope-labeled compound,
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it is not radioactive and does not require specialized radioactive waste disposal protocols.[10]

The disposal should follow procedures for non-hazardous chemical waste.[10]

Waste Type Disposal Procedure

Unused Product

Offer surplus and non-recyclable solutions to a

licensed disposal company.[7][9] Do not let the

product enter drains.[7][9][11]

Contaminated Labware (e.g., pipette tips, tubes)
Collect in a designated, labeled container for

non-hazardous laboratory waste.[3][7]

Contaminated PPE (e.g., gloves) Dispose of in the regular laboratory trash.[3][7]

Experimental Workflow Diagram
The following diagram illustrates the standard operational workflow for handling D-Glucose (3-
13C).
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Figure 1. Operational Workflow for Handling D-Glucose (3-13C)
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Caption: Standard operational workflow for handling D-Glucose (3-13C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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